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Compound of Interest

Compound Name: 2,3,4,5-Tetrachlorophenol

Cat. No.: B165442 Get Quote

An In-depth Technical Guide to 2,3,4,5-Tetrachlorophenol

This technical guide provides a comprehensive overview of 2,3,4,5-Tetrachlorophenol
(2,3,4,5-TeCP), a significant chlorinated phenolic compound. The information is tailored for

researchers, scientists, and professionals in drug development, encompassing its chemical

identity, physicochemical properties, toxicological data, and relevant experimental protocols.

CAS Number: 4901-51-3[1][2]

Molecular Weight: 231.88 g/mol [1]

Physicochemical and Toxicological Data
The following table summarizes key quantitative data for 2,3,4,5-Tetrachlorophenol, providing

a consolidated reference for its physical, chemical, and toxicological properties.
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Property Value Reference

Molecular Formula C₆H₂Cl₄O [1][2]

Melting Point 116 °C (241 °F; 389 K) [1]

Boiling Point Sublimes

Density 1.6 g/cm³ [1]

Appearance
Needles (from petroleum ether,

ligroin) or beige solid
[3]

Odor Phenolic [1]

Water Solubility Insoluble

LogP (Octanol-Water Partition

Coefficient)
4.21 [3]

pKa 6.35 [3]

Acute Oral Toxicity (LD₅₀,

Mouse)
400 mg/kg

Experimental Protocols
Determination of 2,3,4,5-Tetrachlorophenol in Water
Samples by Solid Phase Extraction and Gas
Chromatography-Mass Spectrometry (GC-MS)
This protocol is adapted from established environmental analysis methodologies for

chlorophenols.

1. Sample Preparation and Extraction:

Collect a 1-liter water sample in a clean glass bottle.

Acidify the sample to a pH of 2 with concentrated sulfuric acid.
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Spike the sample with a surrogate standard (e.g., 2,4,6-tribromophenol) to monitor extraction

efficiency.

Condition a solid-phase extraction (SPE) cartridge containing a polystyrene-divinylbenzene

sorbent by passing methanol followed by reagent water through it.

Pass the entire water sample through the conditioned SPE cartridge at a flow rate of 10-15

mL/min.

After extraction, wash the cartridge with reagent water to remove interferences.

Dry the cartridge by drawing air or nitrogen through it for 10-20 minutes.

Elute the trapped analytes from the cartridge with a suitable organic solvent, such as ethyl

acetate or dichloromethane.

Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

Add an internal standard (e.g., d6-phenol) to the concentrated extract prior to GC-MS

analysis.

2. GC-MS Analysis:

Gas Chromatograph (GC) Conditions:

Column: 30 m x 0.25 mm ID, 0.25 µm film thickness fused-silica capillary column (e.g.,

DB-5ms or equivalent).

Injector Temperature: 250 °C.

Oven Temperature Program: Initial temperature of 60 °C, hold for 2 minutes, ramp to 280

°C at 10 °C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Injection Mode: Splitless.

Mass Spectrometer (MS) Conditions:
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Ionization Mode: Electron Ionization (EI) at 70 eV.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity.

Monitor characteristic ions for 2,3,4,5-Tetrachlorophenol (e.g., m/z 232, 230, 196).

3. Quantification:

Create a calibration curve by analyzing a series of standard solutions of 2,3,4,5-
Tetrachlorophenol of known concentrations.

Calculate the concentration of 2,3,4,5-Tetrachlorophenol in the sample by comparing its

peak area to the peak area of the internal standard and using the calibration curve.

Signaling and Metabolic Pathways
2,3,4,5-Tetrachlorophenol is a known metabolite in the biodegradation pathway of

Pentachlorophenol (PCP), a widely used pesticide. The following diagram illustrates the initial

steps of this microbial degradation process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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